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Compound of Interest

Compound Name: Curguligine B

Cat. No.: B141031 Get Quote

Despite a comprehensive search of available scientific literature, no studies detailing the in vivo

efficacy of Curguligine B could be identified. As a result, a comparison guide on its in vivo

performance with supporting experimental data cannot be compiled at this time.

Curguligine B is a chlorophenyl glycoside that has been isolated from the rhizomes of

Curculigo orchioides, a plant used in traditional medicine.[1] While the genus Curculigo is

known to produce a variety of bioactive compounds, and extracts from these plants have been

investigated for several pharmacological effects, specific in vivo studies on the isolated

Curguligine B are not present in the public domain.

Research on the Curculigo genus has revealed a range of biological activities in both in vitro

and in vivo models. These activities include anti-diabetic, anti-osteoporotic, neuroprotective,

and anti-tumor effects.[2][3] These studies, however, have been conducted using whole plant

extracts or other isolated compounds, not specifically Curguligine B.

Without any primary data on the in vivo effects of Curguligine B, it is not possible to provide

the requested comparison guides, data tables, experimental protocols, or visualizations of its

biological pathways and experimental workflows. The scientific community has not yet

published research that would form the basis for such a guide.

Further research into the bioactivity and potential therapeutic effects of Curguligine B is

required before its in vivo efficacy can be confirmed and compared with other alternatives.

Researchers and drug development professionals interested in this compound should consider
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conducting foundational in vitro and subsequent in vivo studies to elucidate its pharmacological

profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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